![molecular formula C6H6NNaO2S B1447941 Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate CAS No. 1423030-93-6](/img/structure/B1447941.png)
Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate
Overview
Description
Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate, also known as MTTA, is an organic compound with a wide range of applications in the scientific research field. It is commonly used as a reagent in laboratory experiments due to its unique properties, and its ability to act as a catalyst in many organic reactions.
Scientific Research Applications
Chemical Research
Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate is a unique chemical compound that can be used in various chemical research applications . Its molecular weight is 179.17 and its empirical formula is C6H6NNaO2S .
Biological Activities
Thiazole derivatives, such as Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate, have been found to exhibit diverse biological activities . These include antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Antifungal Applications
Some thiazole derivatives have shown promising antifungal activities . For instance, they have been found to be effective against Colletotrichum orbiculare, Botrytis cinerea, and Rhizoctonia solani .
Anticancer Applications
Thiazole derivatives have also been found to exhibit anticancer properties . For example, Voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, causing DNA double-strand cracks, a G2 stop, and ultimately, cell death .
Antihypertensive Activity
Thiazole derivatives have been found to exhibit antihypertensive activity . This makes them potential candidates for the development of new antihypertensive drugs .
Antischizophrenia Activity
Thiazole derivatives have also been found to exhibit antischizophrenia activity . This suggests their potential use in the treatment of schizophrenia .
Mechanism of Action
Target of Action
Molecules containing a thiazole ring, such as sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate, may interact with various biochemical pathways and enzymes or stimulate/block the receptors in biological systems .
Mode of Action
It is known that thiazole-containing molecules can behave unpredictably when entering physiological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .
Biochemical Pathways
Thiazole-containing molecules have been observed to influence various biochemical pathways .
Result of Action
Thiazole-containing molecules have been observed to have diverse biological activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate . .
properties
IUPAC Name |
sodium;2-(5-methyl-1,3-thiazol-2-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S.Na/c1-4-3-7-5(10-4)2-6(8)9;/h3H,2H2,1H3,(H,8,9);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIDLBAIVVRAPTG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)CC(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6NNaO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2-(5-methyl-1,3-thiazol-2-yl)acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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